Cas no 1803838-76-7 (4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid)

• Product Name: 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid
• CAS No: 1803838-76-7
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4942011
• Update Time: 2025-05-19

4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12BrNO4/c1-5(14)9(12)8-4-6(13)2-3-7(8)10(15)11(16)17/h2-4,9-10,15H,13H2,1H3,(H,16,17)
• InChI Key： WSLGYWZGOKWEDH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(C(=O)O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Additional information on 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid

Professional Introduction to 4-Amino-2-(1-bromo-2-oxopropyl)mandelic Acid (CAS No. 1803838-76-7)

4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1803838-76-7, features a unique molecular structure that positions it as a potentially valuable intermediate in the synthesis of various therapeutic agents. The presence of both amino and carboxylic acid functional groups, coupled with the distinctive 1-bromo-2-oxopropyl side chain, makes this molecule a subject of intense interest for researchers exploring novel pharmacophores.

The structural attributes of 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid contribute to its versatility in chemical transformations. The bromine substituent, in particular, offers a reactive site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules. This reactivity is highly advantageous in drug discovery pipelines, where the ability to introduce diverse functional groups is crucial for optimizing biological activity.

In recent years, the compound has been explored in the context of developing novel antibiotics and antiviral agents. The mandelic acid backbone is a well-known scaffold in medicinal chemistry, often incorporated into molecules designed to interact with biological targets with high specificity. The additional amino group provides an opportunity for further derivatization, enabling the creation of amides or peptidomimetics that mimic natural biomolecules involved in pathogenic processes.

One of the most compelling aspects of 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological and pathological processes, making them attractive targets for therapeutic intervention. By leveraging the compound's reactive sites, researchers can design molecules that selectively inhibit specific proteases, thereby modulating disease pathways. For instance, inhibitors targeting matrix metalloproteinases (MMPs) have shown promise in treating conditions like cancer and inflammation.

The brominated side chain also lends itself to applications in materials science and polymer chemistry. Brominated compounds are frequently used as flame retardants and intermediates in the production of specialty polymers due to their ability to enhance material stability and durability. While this application may seem distant from traditional pharmaceuticals, it underscores the broad utility of 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid as a building block for diverse chemical systems.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that modifications to the 1-bromo-2-oxopropyl moiety can significantly alter the binding affinity and selectivity of potential drug candidates. These insights are being translated into high-throughput screening campaigns aimed at identifying optimized derivatives with enhanced pharmacological properties.

The synthesis of 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid presents its own set of challenges, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as flow chemistry and catalytic asymmetric synthesis, are being employed to overcome these hurdles. These approaches not only improve efficiency but also minimize waste, aligning with growing demands for sustainable chemical practices.

In conclusion, 4-Amino-2-(1-bromo-2-oxopropyl)mandelic acid (CAS No. 1803838-76-7) represents a promising candidate for further exploration in pharmaceutical and materials science applications. Its unique structural features offer numerous opportunities for innovation, making it a valuable asset in the quest for novel therapeutics and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.